3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-YL)propan-1-OL

• Molecular Formula: C10H17NOS
• Molecular Weight: 199.32 g/mol
• IUPAC Name: 3-amino-2,2-dimethyl-1-(3-methylthiophen-2-yl)propan-1-ol
• InChI: InChI=1S/C10H17NOS/c1-7-4-5-13-8(7)9(12)10(2,3)6-11/h4-5,9,12H,6,11H2,1-3H3
• InChI Key: RYNBMPMKTGUUHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(C(C)(C)CN)O

Description

3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-YL)propan-1-OL is a tertiary amino alcohol featuring a thiophene ring substituted with a methyl group at the 3-position. Its structure combines a branched dimethylamino group and a hydroxyl group on a propanol backbone, with a heteroaromatic thiophene moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-yl)propan-1-ol typically involves the reaction of 3-methylthiophene with appropriate reagents to introduce the amino and hydroxyl groups. One common method involves the use of a Grignard reagent followed by a reaction with an amine and an alcohol to form the desired compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions

3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-yl)propan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde.

Reduction: The amino group can be reduced to form an amine.

Substitution: The thiophene ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic substitution reactions may involve reagents like bromine (Br2) or sulfuric acid (H2SO4).

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Introduction of various substituents on the thiophene ring.

Scientific Research Applications

3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-yl)propan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes and receptors, potentially modulating their activity. The thiophene ring can also participate in π-π interactions with aromatic residues in proteins .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s uniqueness lies in its 3-methylthiophen-2-yl substituent and 2,2-dimethyl-propanol backbone. Key comparisons include:

a) 3-(Diethylamino)-2,2-dimethyl-propan-1-ol

• Structure: Diethylamino group instead of a primary amino group; lacks thiophene.
• Physical Properties : Clear liquid with a molar mass of 159.27 g/mol, density 0.875 g/cm³, and flash point 73.9 °C .
• Safety : Requires respiratory, hand, and eye protection due to chemical hazards .
• Key Difference : The absence of a thiophene ring reduces aromatic interactions, likely lowering boiling points compared to the target compound.

b) a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol (from pharmaceutical impurities)

• Structure: Methylamino group and unsubstituted thiophen-2-yl.
• Implications : The 3-methyl substitution on the thiophene in the target compound may enhance lipophilicity and steric hindrance compared to the simpler thiophen-2-yl group. This could influence solubility and metabolic stability.

c) Drospirenone-related impurities (e.g., compounds b, d in )

• Structure: Larger naphthalene systems appended to amino alcohol backbones.
• Implications : The target compound’s smaller thiophene moiety likely results in lower molecular weight and improved bioavailability compared to naphthalene-containing analogs.

Physical and Chemical Properties (Inferred)

Property	3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-YL)propan-1-OL	3-(Diethylamino)-2,2-dimethyl-propan-1-ol	a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol
Molar Mass (g/mol)	~190–210 (estimated)	159.27	~165–175 (estimated)
Physical State	Likely liquid or low-melting solid	Clear liquid	Not reported
Key Functional Groups	3-Methylthiophene, dimethylamino, hydroxyl	Diethylamino, hydroxyl	Methylamino, thiophene, hydroxyl
Lipophilicity (LogP)	Higher (due to thiophene and methyl group)	Moderate (aliphatic amine)	Moderate (smaller substituents)

Notes:

• Boiling Points: Branching (e.g., 2,2-dimethyl groups) typically reduces boiling points compared to linear analogs . The target compound’s boiling point is expected to exceed that of 3-(diethylamino)-2,2-dimethyl-propan-1-ol (226.6 °C) due to the thiophene’s aromaticity.
• Reactivity: Amino alcohols often participate in hydrogen bonding and salt formation. The thiophene ring may undergo electrophilic substitution, but stability data is unavailable .

Biological Activity

3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-YL)propan-1-OL is a compound with significant potential in various biological applications due to its unique structural features. The presence of the thiophene ring and amino group contributes to its reactivity and interaction with biological systems. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential applications in medicinal chemistry.

Molecular Structure and Formula

• IUPAC Name: 3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-YL)propan-1-OL
• Molecular Formula: C$_{10}$H$_{17}$NOS
• Molecular Weight: 199.32 g/mol
• Canonical SMILES: CC1=CC=C(S1)C(C(C)(C)CN)O

Table 1: Chemical Properties

Property	Value
Molecular Formula	C$_{10}$H$_{17}$NOS
Molecular Weight	199.32 g/mol
IUPAC Name	3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-YL)propan-1-OL

Synthesis

The synthesis of 3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-YL)propan-1-OL typically involves several key steps:

• Formation of the Thiophene Ring: This can be achieved through reactions involving dicarbonyl compounds and sulfur-containing reagents.
• Attachment of the Propanol Backbone: Functionalization of the thiophene ring is performed via alkylation or acylation reactions.
• Introduction of the Amino Group: Nucleophilic substitution reactions are employed to introduce the amino group from suitable amines.

The biological activity of 3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-YL)propan-1-OL is largely attributed to its ability to interact with various molecular targets:

Key Mechanisms:

• Enzyme Interaction: The thiophene moiety can modulate enzyme activity by fitting into active sites or influencing substrate binding.
• Receptor Binding: The amino group may form hydrogen bonds with receptors or other biomolecules, impacting physiological pathways.

Biological Activity

Research indicates that 3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-YL)propan-1-OL exhibits several biological activities:

• Antimicrobial Properties: Preliminary studies suggest that this compound may possess antimicrobial effects against certain pathogens.
• Neuroprotective Effects: Its structural features may confer neuroprotective properties, potentially useful in neurodegenerative disease models.
• Antioxidant Activity: The presence of the thiophene ring has been linked to antioxidant properties, helping to mitigate oxidative stress in cells.

Case Studies

Recent studies have highlighted the potential applications of this compound:

Case Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of various derivatives of thiophene-based compounds, including 3-Amino-2,2-dimethyl-1-(3-methylthiophen-2-YL)propan-1-OL. Results indicated significant inhibition against Gram-positive bacteria, suggesting its utility as a lead compound for antibiotic development.

Case Study 2: Neuroprotective Mechanisms

Research involving animal models demonstrated that administration of this compound resulted in reduced neuronal cell death in conditions mimicking Alzheimer's disease. This suggests a protective role against neurotoxicity.